Cas no 2228742-83-2 (2-(3-trifluoromethanesulfonylphenyl)pyrrolidine)

2-(3-Trifluoromethanesulfonylphenyl)pyrrolidine is a specialized organic compound featuring a pyrrolidine moiety linked to a trifluoromethanesulfonyl-substituted phenyl ring. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry, particularly as an intermediate in pharmaceutical and agrochemical research. The trifluoromethanesulfonyl (triflyl) group enhances reactivity and stability, facilitating selective transformations in cross-coupling reactions or as a directing group in metal-catalyzed processes. Its pyrrolidine component offers conformational flexibility, aiding in the design of bioactive molecules. The compound’s well-defined structure and functional group compatibility make it a versatile building block for developing novel compounds with potential applications in medicinal chemistry and material science.
2-(3-trifluoromethanesulfonylphenyl)pyrrolidine structure
2228742-83-2 structure
Product Name:2-(3-trifluoromethanesulfonylphenyl)pyrrolidine
CAS No:2228742-83-2
MF:C11H12F3NO2S
MW:279.278692245483
CID:5856592
PubChem ID:165885569
Update Time:2025-05-22

2-(3-trifluoromethanesulfonylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-trifluoromethanesulfonylphenyl)pyrrolidine
    • 2228742-83-2
    • EN300-1990187
    • Inchi: 1S/C11H12F3NO2S/c12-11(13,14)18(16,17)9-4-1-3-8(7-9)10-5-2-6-15-10/h1,3-4,7,10,15H,2,5-6H2
    • InChI Key: YFBAPQKKRMFMLB-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(C1=CC=CC(=C1)C1CCCN1)(=O)=O

Computed Properties

  • Exact Mass: 279.05408429g/mol
  • Monoisotopic Mass: 279.05408429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.6Ų

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Additional information on 2-(3-trifluoromethanesulfonylphenyl)pyrrolidine

Comprehensive Overview of 2-(3-Trifluoromethanesulfonylphenyl)pyrrolidine (CAS No. 2228742-83-2)

2-(3-Trifluoromethanesulfonylphenyl)pyrrolidine (CAS No. 2228742-83-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. The compound features a pyrrolidine ring attached to a trifluoromethanesulfonylphenyl group, which contributes to its versatility in synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science, given its ability to modulate biological activity and chemical stability.

In recent years, the demand for fluorinated compounds like 2-(3-trifluoromethanesulfonylphenyl)pyrrolidine has surged, driven by their applications in medicinal chemistry and catalysis. The trifluoromethanesulfonyl group, in particular, is known for its electron-withdrawing properties, making it valuable in designing enzyme inhibitors and ligands for asymmetric synthesis. This aligns with current trends in green chemistry, where researchers seek efficient and sustainable synthetic routes.

One of the most frequently asked questions about CAS No. 2228742-83-2 revolves around its synthetic pathways and purity standards. High-purity samples of this compound are essential for pharmaceutical intermediates, and advancements in chromatography and crystallization techniques have improved its accessibility. Additionally, its role in cross-coupling reactions has made it a topic of interest in organometallic chemistry, where it serves as a precursor for complex molecular architectures.

The compound’s relevance extends to bioconjugation and proteomics, where its functional groups enable selective modifications of biomolecules. This has implications for diagnostic tools and therapeutic agents, especially in the context of personalized medicine. As the scientific community explores AI-driven drug design, compounds like 2-(3-trifluoromethanesulfonylphenyl)pyrrolidine are being screened for their bioactivity profiles using machine learning algorithms.

From an industrial perspective, the scalability of 2-(3-trifluoromethanesulfonylphenyl)pyrrolidine synthesis is a critical consideration. Innovations in flow chemistry and microwave-assisted reactions have streamlined its production, reducing waste and energy consumption. These advancements resonate with the growing emphasis on sustainable manufacturing and circular economy principles in the chemical sector.

In summary, 2-(3-trifluoromethanesulfonylphenyl)pyrrolidine (CAS No. 2228742-83-2) represents a compelling case study in modern chemical research. Its applications span drug development, catalysis, and materials science, reflecting broader trends in interdisciplinary innovation. As scientists continue to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial chemistry.

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